1-Bromo-4-(4-methylpiperazinocarbonylmethyl)benzene

• IUPAC Name: 2-(4-bromophenyl)-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C13H17BrN2O/c1-15-6-8-16(9-7-15)13(17)10-11-2-4-12(14)5-3-11/h2-5H,6-10H2,1H3
• InChI Key: TUNHKTBVUHEJBA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C13H17BrN2O
• DSSTOX Substance ID: DTXSID80358278
• Molecular Weight: 297.19 g/mol
• CAS No.: 349430-56-4

Description

1-Bromo-4-(4-methylpiperazinocarbonylmethyl)benzene (1-Br-4-MPCMB) is an organic compound that has been used in a variety of scientific research applications. It is a colorless solid with an aromatic odor and is soluble in most organic solvents. It is a crystalline solid with a melting point of 128 °C. 1-Br-4-MPCMB is a member of the class of compounds known as benzene derivatives, which are characterized by the presence of a benzene ring with one or more substituents.

Scientific Research Applications

X-Ray Structure Determinations

X-ray structure determinations of bromo- and/or bromomethyl-substituted benzenes have been conducted to analyze Br···Br interactions, supported by H···Br hydrogen bonds. These studies provide insights into the packing motifs of compounds with bromo and bromomethyl substituents, which are crucial for understanding molecular interactions and designing new materials (Jones, Kuś, & Dix, 2012).

Radiosynthesis for Labeling Agents

1-[18F]Fluoromethyl-4-methyl-benzene, prepared from its bromo analogue, and a series of o-, m-, or p-substituted 1-halomethyl-[18F]fluoromethyl-benzenes have been synthesized for potential use as bifunctional labeling agents. These compounds, prepared through nucleophilic substitution reactions, could be valuable in the development of novel imaging agents and diagnostic tools (Namolingam, Luthra, Brady, & Pike, 2001).

Fluorescence Properties

Research into the synthesis and fluorescence properties of bromo-substituted benzene derivatives, such as 1-Bromo-4-(2,2-diphenylvinyl) benzene, has revealed significant findings. These compounds exhibit strong fluorescence in solid state, making them potential candidates for optoelectronic applications and advanced materials research (Zuo-qi, 2015).

Non-peptide Small Molecular Antagonists

The synthesis and characterization of benzamide derivatives from bromo-substituted benzenes have been explored for their potential as non-peptide small molecular antagonists. This research contributes to the development of new therapeutic agents, expanding the applications of bromo-substituted benzenes in medicinal chemistry (Bi, 2015).

Graphene Nanoribbon Precursors

1-Bromo-4-(3,7-dimethyloctyl)benzene has been identified as a precursor for the bottom-up synthesis of planar one-dimensional graphene nanoribbons. The controlled edge morphology and narrow widths achievable with this precursor are critical for advancing graphene research and its applications in nanotechnology and materials science (Patil, Uthaisar, Barone, & Fahlman, 2012).